Tricosanoic Acid
Tricosanoic Acid
Tricosanoic acid is a very long-chain fatty acid that is tricosane in which one of the methyl groups has been oxidised to the corresponding carboxylic acid. It has a role as a plant metabolite, a human metabolite and a Daphnia magna metabolite. It is a straight-chain saturated fatty acid and a very long-chain fatty acid. It is a conjugate acid of a tricosanoate.
Tricosylic acid, also known as N-tricosanoate or tricosylate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Tricosylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tricosylic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, tricosylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tricosylic acid is also a parent compound for other transformation products, including but not limited to, beta-D-galactosyl-N-(tricosanoyl)sphingosine, beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-tricosanoylsphingosine, and N-(tricosanoyl)-[(4E, 6E)-tetradecasphingadienine]-1-phosphoethanolamine. Outside of the human body, tricosylic acid can be found in citrus, date, and papaya. This makes tricosylic acid a potential biomarker for the consumption of these food products.
Tricosylic acid, also known as N-tricosanoate or tricosylate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Tricosylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tricosylic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, tricosylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tricosylic acid is also a parent compound for other transformation products, including but not limited to, beta-D-galactosyl-N-(tricosanoyl)sphingosine, beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-tricosanoylsphingosine, and N-(tricosanoyl)-[(4E, 6E)-tetradecasphingadienine]-1-phosphoethanolamine. Outside of the human body, tricosylic acid can be found in citrus, date, and papaya. This makes tricosylic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2433-96-7
VCID:
VC0056554
InChI:
InChI=1S/C23H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h2-22H2,1H3,(H,24,25)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C23H46O2
Molecular Weight:
354.6 g/mol
Tricosanoic Acid
CAS No.: 2433-96-7
Reference Standards
VCID: VC0056554
Molecular Formula: C23H46O2
Molecular Weight: 354.6 g/mol
| CAS No. | 2433-96-7 |
|---|---|
| Product Name | Tricosanoic Acid |
| Molecular Formula | C23H46O2 |
| Molecular Weight | 354.6 g/mol |
| IUPAC Name | tricosanoic acid |
| Standard InChI | InChI=1S/C23H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25/h2-22H2,1H3,(H,24,25) |
| Standard InChIKey | XEZVDURJDFGERA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical solid |
| Melting Point | 77.0-79.0°C |
| Physical Description | Solid |
| Description | Tricosanoic acid is a very long-chain fatty acid that is tricosane in which one of the methyl groups has been oxidised to the corresponding carboxylic acid. It has a role as a plant metabolite, a human metabolite and a Daphnia magna metabolite. It is a straight-chain saturated fatty acid and a very long-chain fatty acid. It is a conjugate acid of a tricosanoate. Tricosylic acid, also known as N-tricosanoate or tricosylate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Tricosylic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tricosylic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, tricosylic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Tricosylic acid is also a parent compound for other transformation products, including but not limited to, beta-D-galactosyl-N-(tricosanoyl)sphingosine, beta-D-galactosyl-(1->4)-beta-D-glucosyl-(11)-N-tricosanoylsphingosine, and N-(tricosanoyl)-[(4E, 6E)-tetradecasphingadienine]-1-phosphoethanolamine. Outside of the human body, tricosylic acid can be found in citrus, date, and papaya. This makes tricosylic acid a potential biomarker for the consumption of these food products. |
| Related CAS | 93966-37-1 (lead salt) 94087-10-2 (aluminum salt) 98978-62-2 (calcium salt) |
| Synonyms | tricosanoic acid tricosanoic acid, aluminum salt tricosanoic acid, calcium salt tricosanoic acid, lead salt |
| Reference | 1. Shantha NC and Ackman RG “Nervonic acid versus tricosanoic acid as internal standards in quantitative gas chromatographic analyses of fish oil longer-chain n-3 polyunsaturated fatty acid methyl esters” Journal of Chromatography, Vol. 533 pp. 1-10, 19902. W. O/'Neill, S. McKee, and A. Clarke “Flaxseed (Linum usitatissimum) supplementation associated with reduced skin test lesional area in horses with Culicoides hypersensitivity” Can J Vet Res., Vol. 66(4) pp. 272–277, 20023. L. Bode et al. “Human and Bovine Milk Gangliosides Differ in Their Fatty Acid Composition” The Journal of Nutrition, Vol. 134(11) pp. 3016-3020, 2004 |
| PubChem Compound | 17085 |
| Last Modified | Nov 11 2021 |
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